Cas no 2034305-89-8 (N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide
• CAS No: 2034305-89-8
• MF: C₁₈H₁₆N₄O
• MW: 304.345843315125
• CID: 6506325
• PubChem ID: 119100881
• Update Time: 2025-06-09

N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide
• AKOS026691414
• F6482-6072
• 2-pyridin-3-yl-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]acetamide
• 2034305-89-8
• N-({[2,4'-bipyridine]-4-yl}methyl)-2-(pyridin-3-yl)acetamide
• N-([2,4'-bipyridin]-4-ylmethyl)-2-(pyridin-3-yl)acetamide

• Inchi： 1S/C18H16N4O/c23-18(11-14-2-1-6-20-12-14)22-13-15-3-9-21-17(10-15)16-4-7-19-8-5-16/h1-10,12H,11,13H2,(H,22,23)
• InChI Key： HPUAFCKGQBHOBJ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)NCC1C=CN=C(C2C=CN=CC=2)C=1

Computed Properties

• Exact Mass: 304.13241115g/mol
• Monoisotopic Mass: 304.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide

N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide: A Comprehensive Overview of Its Chemical Properties and Emerging Applications in Medicinal Chemistry

N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide, with the CAS number 2034305-89-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules known as bipyridine derivatives, which are widely recognized for their versatile applications in coordination chemistry, catalysis, and pharmaceutical development. The presence of multiple nitrogen-containing heterocycles in its structure imparts a rich coordination potential, making it an attractive scaffold for designing novel therapeutic agents.

The molecular structure of N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide consists of two pyridine rings connected by a central carbon atom, with additional functional groups attached to enhance its pharmacological properties. The bipyridine moiety is particularly noteworthy, as it serves as a strong chelating agent for metal ions. This property has been exploited in various research endeavors, including the development of metal-based drugs and diagnostic agents. The compound's ability to form stable complexes with transition metals such as ruthenium and platinum has opened up new avenues for treating cancers and infectious diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide has emerged as a promising candidate in this domain due to its ability to disrupt critical PPIs involved in various pathological processes. Studies have demonstrated that this compound can modulate the activity of kinases and other signaling proteins, which are often dysregulated in diseases such as cancer and inflammatory disorders. The precise binding interactions between this molecule and its target proteins have been elucidated through structural biology techniques, providing valuable insights into its mechanism of action.

The pharmacokinetic profile of N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide has also been extensively studied. Its favorable solubility and stability under physiological conditions make it an ideal candidate for further development into an oral or injectable drug formulation. Preclinical studies have shown that this compound exhibits good bioavailability and minimal toxicity at therapeutic doses. These findings have encouraged researchers to explore its potential as a lead compound for drug discovery programs targeting neurological disorders, cardiovascular diseases, and metabolic syndromes.

One of the most exciting applications of N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide is in the field of photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species (ROS) upon exposure to light has been leveraged to develop novel PDT agents for treating cancer. When combined with appropriate photosensitizers, this molecule can selectively kill cancer cells while sparing healthy tissues. This approach has shown promise in clinical trials for treating superficial tumors and precancerous lesions. The development of such targeted therapies represents a significant advancement in oncology research.

The synthesis of N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including cross-coupling reactions and condensation processes, to construct the desired molecular framework. Advances in synthetic methodologies have enabled the efficient preparation of complex bipyridine derivatives like this one, facilitating their exploration in medicinal chemistry.

The computational modeling of N-({2,4'-bipyridine-4-yl}methyl)-2-(pyridin-3-yl)acetamide has played a crucial role in understanding its biological activity. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These computational studies have guided the design of analogs with improved pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The regulatory aspects of developing N-{(2{'},4{'}-bipyridine{'}-4{'}-yl)methyl}-2{'}{'}(pyridin{'}-3{'}-yl)acetic amide} as a therapeutic agent are stringent but well-defined. Regulatory agencies require comprehensive data on its safety profile, efficacy, and quality before approving it for clinical use. Researchers must adhere to Good Manufacturing Practices (GMP) during production and conduct rigorous preclinical studies to demonstrate its therapeutic potential. The regulatory pathway ensures that only safe and effective drugs reach patients worldwide.

The future prospects for N-{(2{'},4{'}-bipyridine{'}-4{'}-yl)methyl}-2{'}{'}(pyridin{'}-3{'}-yl)acetic amide are vast. Ongoing research is exploring its applications in personalized medicine, where it could be tailored to individual patient profiles for maximum efficacy. Additionally, its potential use in combination therapies with other drugs is being investigated to overcome drug resistance and improve treatment outcomes.